Cas no 19135-07-0 (1-(prop-2-yn-1-yl)cyclopentan-1-ol)

1-(prop-2-yn-1-yl)cyclopentan-1-ol structure
19135-07-0 structure
Product Name:1-(prop-2-yn-1-yl)cyclopentan-1-ol
CAS No:19135-07-0
MF:C8H12O
MW:124.180282592773
CID:1036091
PubChem ID:11073413
Update Time:2025-04-20

1-(prop-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(Prop-2-yn-1-yl)cyclopentanol
    • 1-(prop-2-ynyl)cyclopentanol
    • 1-prop-2-ynylcyclopentan-1-ol
    • 1-(2-propynyl)cyclopentanol
    • 1-Prop-2-inyl-cyclopentanol
    • 1-prop-2-ynyl-cyclopentan-1-ol
    • 1-prop-2-ynylcyclopentanol
    • 1-prop-2-ynyl-cyclopentanol
    • AK114330
    • KB-215870
    • 1-(prop-2-yn-1-yl)cyclopentan-1-ol
    • DA-08756
    • SCHEMBL610750
    • Cyclopentanol, 1-(2-propyn-1-yl)-
    • F8883-3178
    • 19135-07-0
    • CS-0266236
    • NFBVHCPRWIEACF-UHFFFAOYSA-N
    • DTXSID50454130
    • AKOS012525089
    • EN300-180856
    • Inchi: 1S/C8H12O/c1-2-5-8(9)6-3-4-7-8/h1,9H,3-7H2
    • InChI Key: NFBVHCPRWIEACF-UHFFFAOYSA-N
    • SMILES: OC1(CC#C)CCCC1

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

1-(prop-2-yn-1-yl)cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
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Enamine
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